Cas no 1541942-63-5 (Ethyl 3-amino-3-cyclobutylpropanoate)

• Product Name: Ethyl 3-amino-3-cyclobutylpropanoate
• CAS No: 1541942-63-5
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 4604920
• Update Time: 2025-08-05

Ethyl 3-amino-3-cyclobutylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-3-cyclobutylpropanoate
• F53669
• Ethyl 3-amino-3-cyclobutylpropanoate

• Inchi： 1S/C9H17NO2/c1-2-12-9(11)6-8(10)7-4-3-5-7/h7-8H,2-6,10H2,1H3
• InChI Key： RCGDVEORAYFUJE-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C1CCC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 155
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 3-amino-3-cyclobutylpropanoate

Ethyl 3-amino-3-cyclobutylpropanoate (CAS No. 1541942-63-5): A Comprehensive Overview in Modern Chemical Biology

Ethyl 3-amino-3-cyclobutylpropanoate (CAS No. 1541942-63-5) is a significant compound in the realm of chemical biology, featuring a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its cyclobutyl and amino functional groups, offers a versatile platform for the development of novel pharmaceuticals and biochemical applications. The detailed exploration of its properties, synthesis methods, and potential applications in drug discovery underscores its importance in contemporary scientific research.

The molecular structure of Ethyl 3-amino-3-cyclobutylpropanoate consists of a cyclobutyl ring substituted with an amino group at the third position and an ester linkage to an ethyl moiety. This configuration imparts distinct chemical reactivity, making it a valuable intermediate in organic synthesis. The presence of both amino and ester functionalities allows for further derivatization, enabling the creation of complex molecules with tailored biological activities.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological properties. The cyclobutyl moiety in Ethyl 3-amino-3-cyclobutylpropanoate contributes to its stability and rigidity, which are desirable traits in drug design. This structural feature enhances binding affinity to biological targets, making it a promising candidate for the development of small-molecule drugs.

The synthesis of Ethyl 3-amino-3-cyclobutylpropanoate involves multi-step organic reactions that require precise control over reaction conditions. One common synthetic route includes the reaction of cyclobutanone with ammonia or ammonium acetate to form 3-amino-cyclobutanone, followed by esterification with ethanol under acidic conditions. Advanced techniques such as catalytic hydrogenation and protecting group strategies can further refine the synthesis process, ensuring high yield and purity.

Recent studies have highlighted the potential of Ethyl 3-amino-3-cyclobutylpropanoate as a precursor in the development of bioactive molecules. For instance, researchers have explored its utility in constructing peptidomimetics, which mimic the structure and function of natural peptides but with improved stability and bioavailability. The amino group provides a site for coupling with other pharmacophores, while the cyclobutyl ring enhances molecular rigidity, facilitating optimal interactions with biological targets.

The compound has also been investigated for its role in enzyme inhibition studies. By serving as a substrate or inhibitor analog, Ethyl 3-amino-3-cyclobutylpropanoate aids in understanding enzyme mechanisms and identifying new therapeutic agents. Its structural versatility allows for modifications that can fine-tune its binding properties to specific enzymes, making it a valuable tool in drug discovery pipelines.

In addition to its pharmaceutical applications, Ethyl 3-amino-3-cyclobutylpropanoate finds utility in materials science and agrochemical research. Its unique chemical properties make it suitable for developing novel polymers and coatings with enhanced durability and functionality. Furthermore, derivatives of this compound have been explored as potential plant growth regulators and pesticides due to their ability to interact with biological systems at low concentrations.

The growing interest in green chemistry has prompted researchers to explore sustainable synthetic routes for Ethyl 3-amino-3-cyclobutylpropanoate. Catalytic processes that minimize waste and energy consumption are being developed to align with environmental regulations. These advancements not only improve the efficiency of production but also reduce the ecological footprint of chemical manufacturing.

Future research directions for Ethyl 3-amino-3-cyclobutylpropanoate include exploring its role in targeted drug delivery systems. By incorporating this compound into nanocarriers or prodrugs, researchers aim to enhance therapeutic efficacy while reducing side effects. The versatility of its functional groups allows for modifications that can optimize drug release profiles, improving patient outcomes.

In conclusion, Ethyl 3-amino-3-cyclobutylpropanoate (CAS No. 1541942-63-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features, synthetic accessibility, and diverse applications make it a cornerstone in modern chemical biology. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in shaping the future of pharmaceuticals and materials science.